6-(Oxan-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-one

• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 6-(oxan-4-ylmethoxy)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C16H20O3/c17-16-3-1-2-13-10-14(4-5-15(13)16)19-11-12-6-8-18-9-7-12/h4-5,10,12H,1-3,6-9,11H2
• InChI Key: YOUUSCQVFWXZRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)OCC3CCOCC3)C(=O)C1

Description

6-(Oxan-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-one is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-hydroxy-1-tetralone (2.0 g, 12.4 mmol), tetrahydropyran-4-methanol (1.7 g, 14.8 mmol) and triphenylphosphine (6.5 g, 24.7 mmol) in THF (40 mL) was added DEAD (4.3 g, 24.7 mmol) at 0° C. The reaction was stirred at rt overnight. The solution was concentrated and purified by silica gel chromatography (PE:EtOAc=12:1) to give 3.2 g (100%) of the title compound as a yellow oil. [M+H] Calc'd for C16H20O3, 261. Found, 261.